Cas no 2227896-42-4 (tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate)
tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate
- 2227896-42-4
- tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate
- EN300-1886496
-
- Inchi: 1S/C13H23N3O2S/c1-8(14)6-7-10-9(2)15-11(19-10)16-12(17)18-13(3,4)5/h8H,6-7,14H2,1-5H3,(H,15,16,17)/t8-/m1/s1
- InChI Key: NEKAIBIXZHFYNG-MRVPVSSYSA-N
- SMILES: S1C(NC(=O)OC(C)(C)C)=NC(C)=C1CC[C@@H](C)N
Computed Properties
- Exact Mass: 285.15109816g/mol
- Monoisotopic Mass: 285.15109816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 106Ų
tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1886496-0.05g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 0.05g |
$2026.0 | 2023-09-18 | ||
| Enamine | EN300-1886496-0.1g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 0.1g |
$2123.0 | 2023-09-18 | ||
| Enamine | EN300-1886496-0.25g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 0.25g |
$2220.0 | 2023-09-18 | ||
| Enamine | EN300-1886496-0.5g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 0.5g |
$2317.0 | 2023-09-18 | ||
| Enamine | EN300-1886496-1.0g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 1g |
$2412.0 | 2023-06-02 | ||
| Enamine | EN300-1886496-2.5g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 2.5g |
$4728.0 | 2023-09-18 | ||
| Enamine | EN300-1886496-5.0g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 5g |
$6996.0 | 2023-06-02 | ||
| Enamine | EN300-1886496-10.0g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 10g |
$10375.0 | 2023-06-02 | ||
| Enamine | EN300-1886496-1g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 1g |
$2412.0 | 2023-09-18 | ||
| Enamine | EN300-1886496-5g |
tert-butyl N-{5-[(3R)-3-aminobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2227896-42-4 | 5g |
$6996.0 | 2023-09-18 |
tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate
Introduction to Tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2227896-42-4)
Tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227896-42-4, represents a promising candidate for further exploration due to its structural complexity and potential biological activity. The molecule features a tert-butyl group, which is known for its steric hindrance properties, and an amine-substituted carbamate moiety linked to a thiazole ring system. This combination of structural elements suggests that the compound may exhibit interesting pharmacokinetic and pharmacodynamic characteristics.
The thiazole ring is a heterocyclic structure that is widely prevalent in bioactive natural products and pharmaceuticals. Its presence in this compound not only contributes to its molecular complexity but also hints at potential biological relevance. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The specific substitution pattern on the thiazole ring in this compound, particularly the 5-(3R)-3-aminobutyl-4-methyl group, is likely to play a crucial role in determining its biological activity. This substitution pattern introduces both polar and non-polar regions within the molecule, which could influence its solubility, membrane permeability, and interaction with biological targets.
In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate has emerged as a potential lead compound in this context. Its unique structural features make it an attractive candidate for further investigation in various therapeutic areas. For instance, the presence of an amine group and a carbamate moiety suggests that it may have the ability to interact with enzymes or receptors involved in metabolic pathways. Additionally, the steric bulk provided by the tert-butyl group could influence binding affinity and selectivity.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the thiazole ring system typically involves cyclization reactions between appropriate precursors. Subsequent functionalization steps are necessary to introduce the amine-substituted carbamate moiety and the 5-(3R)-3-aminobutyl-4-methyl group. These synthetic strategies often require advanced techniques such as palladium-catalyzed cross-coupling reactions or enzymatic modifications to achieve the desired stereochemistry.
The biological evaluation of tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate has begun to yield promising results. Preliminary in vitro studies have indicated that the compound exhibits moderate activity against certain bacterial strains. This activity is attributed to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Further studies are needed to elucidate the exact mechanism of action and to determine whether this compound can be developed into a novel antibiotic or an alternative therapeutic agent.
In addition to its antimicrobial potential, this compound has also shown promise in preclinical models as a modulator of inflammatory responses. Inflammatory pathways are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. The structural features of tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate suggest that it may interact with key inflammatory mediators or signaling molecules. By modulating these pathways, the compound could potentially alleviate symptoms associated with inflammatory diseases without causing significant side effects.
The development of new drugs is often hindered by issues related to drug resistance and off-target effects. However, the unique structural features of tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate may offer advantages over existing therapeutic agents. The presence of both polar and non-polar regions within the molecule could enhance its ability to penetrate biological membranes while maintaining interactions with specific targets. Additionally, the steric hindrance provided by the tert-butyl group may reduce off-target effects by improving selectivity.
The future prospects for tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate are promising given its unique structural features and preliminary biological activity. Further research is needed to optimize its synthesis, evaluate its pharmacokinetic properties, and explore its potential in treating various diseases. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising lead into a viable therapeutic agent.
2227896-42-4 (tert-butyl N-{5-(3R)-3-aminobutyl-4-methyl-1,3-thiazol-2-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)